Cas no 757938-03-7 (1-Piperazineaceticacid, 4-formyl-a-oxo-)

• Product Name: 1-Piperazineaceticacid, 4-formyl-a-oxo-
• CAS No: 757938-03-7
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 549458
• Update Time: 2022-07-26

1-Piperazineaceticacid, 4-formyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-formyl-a-oxo-
• 1-Piperazineacetic acid, 4-formyl--alpha--oxo-

• Inchi： 1S/C7H10N2O4/c10-5-8-1-3-9(4-2-8)6(11)7(12)13/h5H,1-4H2,(H,12,13)
• InChI Key： GDXTVEKENFYPHD-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(O)=O)CCN(C=O)CC1

Computed Properties

• Exact Mass: 186.064
• Monoisotopic Mass: 186.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9A^2